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Compound of Interest

Compound Name: Basic yellow 40

Cat. No.: B15555209 Get Quote

In-Depth Technical Guide to Basic Yellow 40
For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 40, also known by trade names such as Maxilon Flavine 10GFF and Cationic

Yellow 40, is a synthetic cationic dye belonging to the coumarin class. It is recognized for its

intense yellow fluorescence under ultraviolet and blue light. This property has led to its

widespread use in various industrial and scientific applications, most notably as a fluorescent

stain in forensic science for the visualization of latent fingerprints and as a dye for acrylic fibers.

This guide provides a comprehensive overview of its chemical and physical properties,

synthesis, applications, and relevant experimental protocols.

Chemical and Physical Properties
Basic Yellow 40 is an organic salt typically supplied as a chloride or methyl sulfate salt. The

cationic charge is located on the benzimidazolium moiety. Discrepancies in reported chemical

formulas and molecular weights often arise from the different counter-ions or variations in the

alkyl substituents. The most commonly cited information for the chloride salt is presented

below.

Table 1: Chemical Identifiers and Properties of Basic Yellow 40
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Property Value Reference(s)

IUPAC Name

2-[7-(diethylamino)-2-oxo-2H-

1-benzopyran-3-yl]-1,3-

dimethyl-1H-benzimidazolium

chloride

[1]

CAS Number 29556-33-0 (Chloride salt) [2][3]

12221-32-5 (Chloride salt) [4]

35869-60-4 (Methyl sulfate

salt)
[5]

Chemical Formula C₂₂H₂₄ClN₃O₂ [2]

Molecular Weight 397.9 g/mol [2]

Appearance
Orange-yellow to bright yellow

powder
[2]

Solubility Soluble in water and alcohol [2]

Melting Point Data not consistently available

Maximum Absorption (λmax) 432 - 436 nm [6]

Fluorescence Excitation 365 - 485 nm [7][8]

Fluorescence Emission Bright yellow/green [9]

Table 2: Fastness Properties on Acrylic Fiber

Property Rating (out of 5) Reference(s)

Light Fastness 3-4 [4]

Perspiration Fastness (fading) 5 [4]

Perspiration Fastness (stain) 5 [4]

Soaping (fading) 4 [4]

Soaping (stain) 5 [4]
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Synthesis
The general synthesis of Basic Yellow 40 involves a condensation reaction between 1,3-

Dimethyl-1H-benzo[d]imidazol-2(3H)-one and 7-(diethylamino)coumarin, followed by

conversion to the corresponding salt (e.g., chloride). While detailed, step-by-step industrial

synthesis protocols are often proprietary, the fundamental chemical transformation is well-

established in the literature for related coumarin-benzimidazole dyes.

Starting Materials

Reaction Steps
Final Product

1,3-Dimethyl-1H-benzo
[d]imidazol-2(3H)-one

Condensation Reaction

7-(Diethylamino)coumarin

Salt Formation
(e.g., with HCl)

Intermediate Product Basic Yellow 40
(Chloride Salt)

Click to download full resolution via product page

General Synthesis Workflow for Basic Yellow 40.

Experimental Protocols
Forensic Application: Enhancement of Cyanoacrylate-
Developed Latent Fingerprints
Basic Yellow 40 is a highly effective fluorescent dye for staining latent fingerprints that have

been developed with cyanoacrylate ("superglue") fuming. The dye adheres to the polymerized

cyanoacrylate, and its fluorescence under specific light wavelengths provides high contrast

against various non-porous surfaces.

Materials:

Basic Yellow 40 stock solution (e.g., 2 g of Basic Yellow 40 powder dissolved in 1 L of

ethanol or methanol).

Wash bottle with deionized water.
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Forensic light source or UV lamp capable of excitation between 365-485 nm.

Yellow or orange viewing goggles/camera filters.

Fume hood.

Personal protective equipment (gloves, lab coat, eye protection).

Procedure:

Cyanoacrylate Fuming: Develop latent prints on the non-porous evidence item using a

standard cyanoacrylate fuming chamber until a faint white deposit is visible. Allow the

developed prints to cure for at least one hour (overnight is recommended for optimal

hardness).

Dye Application: In a fume hood, apply the Basic Yellow 40 working solution to the fumed

print. This can be done by:

Immersion: Briefly dip the item into a tray containing the dye solution for 5-10 seconds.

Spraying: Use a spray bottle to apply a fine mist of the dye solution, ensuring even

coverage.

Rinsing: Gently rinse the item with a stream of deionized water from a wash bottle to remove

excess dye from the background surface.

Drying: Allow the item to air dry completely.

Visualization: Illuminate the item with a forensic light source within the 365-485 nm range.

View the fluorescence through yellow or orange goggles. The print ridges will fluoresce

brightly.

Photography: Photograph the fluorescent prints using a camera equipped with a

corresponding yellow or orange filter (e.g., a 515 nm bandpass filter).
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Latent Fingerprint
on Non-Porous Surface

Cyanoacrylate Fuming

Curing of Polymerized CA

1-24 hours

Application of Basic Yellow 40 Solution

Rinsing with Water

Air Drying

Visualization with Forensic Light Source
(365-485 nm)

Photography with Filter

Click to download full resolution via product page

Workflow for Latent Fingerprint Enhancement using Basic Yellow 40.
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Tinctorial Application: Dyeing of Acrylic Fibers
Basic Yellow 40 is a cationic dye and, as such, has a high affinity for acrylic fibers, which

contain anionic groups. The dyeing process is typically carried out in a weakly acidic dyebath.

Careful temperature control is crucial to ensure level (even) dyeing, as the dye uptake can be

rapid once the glass transition temperature of the acrylic fiber is reached.

Materials:

Acrylic fiber/fabric.

Basic Yellow 40 dye.

Acetic acid (for pH adjustment).

Sodium acetate (as a buffering agent).

Retarding agent (optional, for promoting level dyeing).

Dyeing apparatus (e.g., beaker dyeing machine).

Procedure:

Dye Bath Preparation: Prepare a dyebath with a specific liquor ratio (e.g., 40:1). Add a

wetting agent and buffer the bath to a pH of 4.0-5.0 using acetic acid and sodium acetate.

Initial Heating: Introduce the acrylic material into the dyebath. Raise the temperature to

approximately 60°C.

Dye Addition: Add the pre-dissolved Basic Yellow 40 dye to the bath.

Controlled Temperature Rise: This is a critical step for level dyeing. Increase the temperature

very gradually from 60°C to the dyeing temperature (typically 95-100°C). A slow rate of rise

(e.g., 0.5-1.0°C per minute) is recommended, especially through the glass transition

temperature range of the fiber (around 70-80°C).[10]

Dyeing: Hold the temperature at the boil (95-100°C) for 30-60 minutes, depending on the

desired depth of shade.
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Cooling: Cool the dyebath slowly to avoid setting creases in the acrylic material.

Rinsing and Drying: Rinse the dyed material thoroughly with warm and then cold water.

Finally, dry the material.
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Prepare Dyebath
(pH 4-5, Add auxiliaries)

Add Acrylic Fabric

Heat to 60°C

Add Dissolved Basic Yellow 40

Slowly Heat to 95-100°C
(0.5-1.0°C/min)

Hold at 95-100°C for 30-60 min

Slow Cooling

Rinse and Dry

Dyed Acrylic Fabric
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Typical Exhaust Dyeing Process for Acrylic Fibers.
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Biological Activity and Toxicology
While Basic Yellow 40 is primarily used for its tinctorial and fluorescent properties, some

commercial suppliers have noted potential biological activities. One source suggests that Basic
Yellow 40 may inhibit cancer cell growth by binding to the phospholipid membrane and

interfering with fatty acid and cholesterol synthesis.[2] However, a comprehensive review of

peer-reviewed scientific literature did not yield specific studies detailing the signaling pathways

or providing a clear mechanism of action for this purported anti-cancer effect. The toxicological

data available from Safety Data Sheets (SDS) indicate that Basic Yellow 40 may be harmful if

swallowed and can cause serious eye irritation.[11][12] As with any chemical reagent, it should

be handled with appropriate safety precautions.

Due to the lack of detailed, peer-reviewed experimental evidence on specific signaling

pathways affected by Basic Yellow 40, a corresponding diagram cannot be provided at this

time. Further research is required to validate and characterize any potential cytotoxic or

metabolic inhibitory effects.

Conclusion
Basic Yellow 40 is a versatile cationic fluorescent dye with significant applications in forensic

science and the textile industry. Its well-defined chemical structure and photophysical

properties make it a reliable tool for researchers and professionals in these fields. The

experimental protocols for its primary uses are well-established, offering reproducible results

when carefully followed. While there are anecdotal claims of biological activity, these are not

yet substantiated by in-depth scientific studies. This guide provides a foundational

understanding of Basic Yellow 40 for technical audiences, summarizing the current state of

knowledge and highlighting areas for potential future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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